Cas no 1550701-42-2 (3-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid)

• Product Name: 3-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid
• CAS No: 1550701-42-2
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 6232627
• PubChem ID: 84015679
• Update Time: 2025-11-02

3-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• AKOS023771788
• EN300-747048
• MFCD28657258
• starbld0010858
• 3-(2-(tert-Butyl)-4-methyloxazol-5-yl)propanoic acid
• 3-(2-tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid
• 1550701-42-2
• NS-02375
• 3-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid

• Inchi： 1S/C11H17NO3/c1-7-8(5-6-9(13)14)15-10(12-7)11(2,3)4/h5-6H2,1-4H3,(H,13,14)
• InChI Key： UDAWWLYQCCXVEH-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)O)=C(C)N=C1C(C)(C)C

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4,5-trisubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4,5-trisubstituted oxazoles

Additional information on 3-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid

3-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid (CAS No. 1550701-42-2): A Comprehensive Overview

3-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid (CAS No. 1550701-42-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique oxazole ring structure, serves as a valuable intermediate in the synthesis of various bioactive molecules. Its molecular formula is C11H17NO3, and it features a tert-butyl group and a methyl group attached to the oxazole ring, contributing to its distinct chemical properties.

The growing interest in 3-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid is driven by its potential applications in drug discovery and crop protection. Researchers are particularly intrigued by its role as a building block for designing novel small-molecule inhibitors and biologically active compounds. Its structural versatility allows for modifications that can enhance solubility, bioavailability, and target specificity, making it a promising candidate for further development.

One of the key advantages of 3-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid is its stability under various reaction conditions. This stability is attributed to the presence of the tert-butyl group, which provides steric hindrance and protects the oxazole ring from unwanted side reactions. Additionally, the propanoic acid moiety offers a convenient handle for further functionalization, enabling the synthesis of derivatives with tailored properties.

In recent years, the demand for 3-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid has surged due to its relevance in addressing contemporary challenges in medicinal chemistry and agrochemical innovation. For instance, its potential as a scaffold for kinase inhibitors has been explored in the context of cancer research, where targeted therapies are increasingly sought after. Similarly, its application in developing eco-friendly pesticides aligns with the global push for sustainable agriculture.

The synthesis of 3-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed reactions have been employed to improve yields and reduce reaction times. These innovations reflect the broader trends in green chemistry, where efficiency and environmental impact are prioritized.

From a commercial perspective, 3-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its market dynamics are influenced by the expanding pharmaceutical and agrochemical sectors, particularly in regions with robust R&D infrastructure. As the compound gains traction, its pricing and availability are expected to stabilize, making it more accessible to researchers worldwide.

Looking ahead, the future of 3-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid appears promising, with ongoing studies exploring its potential in drug delivery systems and material science. Its compatibility with nanotechnology applications, for example, opens new avenues for innovation. Furthermore, collaborations between academia and industry are likely to accelerate the discovery of novel uses for this versatile compound.

In conclusion, 3-(2-Tert-butyl-4-methyl-1,3-oxazol-5-yl)propanoic acid (CAS No. 1550701-42-2) represents a fascinating area of research with broad implications for science and industry. Its unique structure, combined with its adaptability, positions it as a valuable tool for addressing some of today's most pressing challenges. Whether in the lab or the field, this compound continues to inspire innovation and drive progress.